Cas no 53867-95-1 (8-Aminoquinolin-4-ol)

8-Aminoquinolin-4-ol is a heterocyclic organic compound featuring both amino and hydroxyl functional groups on a quinoline scaffold. This structure imparts versatile reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its electron-rich quinoline core facilitates coordination with metal ions, enabling applications in catalysis and material science. The compound’s dual functional groups allow for selective derivatization, supporting the development of bioactive molecules, including antimalarial and antimicrobial agents. High purity grades ensure consistent performance in research and industrial processes. Stability under standard conditions and solubility in common organic solvents further enhance its utility in synthetic chemistry.

8-Aminoquinolin-4-ol structure

Product Name:8-Aminoquinolin-4-ol

CAS No:53867-95-1

MF:C₉H₈N₂O

MW:160.17262172699

CID:1024032

PubChem ID:21826795

Update Time:2025-06-07

8-Aminoquinolin-4-ol Chemical and Physical Properties

Names and Identifiers

- 8-Aminoquinolin-4-ol
- 8-amino-1H-quinolin-4-one
- 8-amino-4-Quinolinol
- 4-Hydroxy-8-amino-chinolin
- 4-Hydroxy-8-aminoquinoline
- 8-amino-4-hydroxyquinoline
- 8-Amino-chinolin-4-ol
- 8-amino-quinolin-4-ol
- ACT10540
- ANW-62631
- CTK8B9511
- SureCN6537503
- SureCN6537697
- Z1823256408
- INLBSFZJESHRAK-UHFFFAOYSA-N
- EN300-172440
- SY287804
- MFCD09261104
- 50349-92-3
- SB67470
- AKOS024015797
- SCHEMBL6537503
- SB68087
- 8-Aminoquinolin-4(1H)-one
- 53867-95-1
- AKOS006329747
- DB-333815
- DTXSID60618529
- Inchi： 1S/C9H8N2O/c10-7-3-1-2-6-8(12)4-5-11-9(6)7/h1-5H,10H2,(H,11,12)
- InChI Key： INLBSFZJESHRAK-UHFFFAOYSA-N
- SMILES： O=C1C=CNC2C(=CC=CC=21)N

Computed Properties

Exact Mass: 160.06374
Monoisotopic Mass: 160.063662883g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 55.1Å²

Experimental Properties

PSA: 59.14

8-Aminoquinolin-4-ol Pricemore >>

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